Cas no 58722-36-4 (4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide)

4-(2-Bromoacetyl)-N,N-diethylbenzene-1-sulfonamide is a brominated sulfonamide derivative featuring a reactive bromoacetyl group, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s key advantages include its high reactivity in nucleophilic substitution reactions, enabling efficient derivatization for the development of sulfonamide-based bioactive molecules. Its diethylamino moiety enhances solubility in organic solvents, facilitating purification and downstream applications. The sulfonamide group provides structural versatility, allowing for further functionalization in medicinal chemistry. This compound is particularly useful in the synthesis of enzyme inhibitors, receptor modulators, and other pharmacologically active agents, offering researchers a robust building block for targeted molecular design.

4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide structure

58722-36-4 structure

Product Name:4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide

CAS No:58722-36-4

MF:C₁₂H₁₆BrNO₃S

MW:334.229341506958

CID:374798

PubChem ID:818019

Update Time:2025-06-09

4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide,4-(2-bromoacetyl)-N,N-diethyl-
- 4-(2-bromoacetyl)-N,N-diethylbenzenesulfonamide
- 4-(BROMOACETYL)-N,N-DIETHYLBENZENESULFONAMIDE
- AC1LGAF6
- AC1Q2ZHW
- AE-641
- CTK5A8747
- MolPort-002-468-221
- STL301497
- 4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide
- SCHEMBL4345155
- DTXSID10355891
- AE-641/25069006
- Boronicacid,(3-amino-4-methylphenyl)-,hydrochloride(9CI)
- AKOS000117169
- 58722-36-4
- EN300-12148
- Inchi： 1S/C12H16BrNO3S/c1-3-14(4-2)18(16,17)11-7-5-10(6-8-11)12(15)9-13/h5-8H,3-4,9H2,1-2H3
- InChI Key： XSACATWDWOSQKU-UHFFFAOYSA-N
- SMILES： BrCC(C1C=CC(=CC=1)S(N(CC)CC)(=O)=O)=O

Computed Properties

Exact Mass: 333.00348
Monoisotopic Mass: 333.003427
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.8
XLogP3: 2.3

Experimental Properties

Density: 1.436
Boiling Point: 428.9°Cat760mmHg
Flash Point: 213.2°C
Refractive Index: 1.558
PSA: 54.45

4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-12148-0.05g	4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide	58722-36-4	93%	0.05g	$106.0	2023-02-09
Enamine	EN300-12148-0.1g	4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide	58722-36-4	93%	0.1g	$159.0	2023-02-09
Enamine	EN300-12148-0.25g	4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide	58722-36-4	93%	0.25g	$226.0	2023-02-09
Enamine	EN300-12148-0.5g	4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide	58722-36-4	93%	0.5g	$356.0	2023-02-09
Enamine	EN300-12148-1.0g	4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide	58722-36-4	93%	1.0g	$456.0	2023-02-09
Enamine	EN300-12148-2.5g	4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide	58722-36-4	93%	2.5g	$697.0	2023-02-09
Enamine	EN300-12148-5.0g	4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide	58722-36-4	93%	5.0g	$1096.0	2023-02-09
Enamine	EN300-12148-10.0g	4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide	58722-36-4	93%	10.0g	$1597.0	2023-02-09
Ambeed	A170471-1g	4-(2-Bromoacetyl)-N,N-diethylbenzenesulfonamide	58722-36-4	97%	1g	$296.0	2025-04-18
Aaron	AR00ERIS-50mg	Benzenesulfonamide,4-(2-bromoacetyl)-N,N-diethyl-	58722-36-4	93%	50mg	$124.00	2025-03-10